Cas no 882224-64-8 (2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide)

• Product Name: 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide
• CAS No: 882224-64-8
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 4663672
• Update Time: 2025-05-20

2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-[3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-yl]acetamide
• Enamine_005499
• MLS001033542
• HMS1409J21
• HMS2669J20
• 2-cyano-N-[5-methyl-2-(4-methylphenyl)pyrazol-3-yl]acetamide
• SBB042448
• SMR000363990
• 2-cyano-N-[3-methyl-1-(4-methylphenyl)pyrazol-5-yl]acetamide
• 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide

• Inchi： 1S/C14H14N4O/c1-10-3-5-12(6-4-10)18-13(9-11(2)17-18)16-14(19)7-8-15/h3-6,9H,7H2,1-2H3,(H,16,19)
• InChI Key： OMUUIKXCAZSGPT-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1=CC(C)=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 499.0±45.0 °C at 760 mmHg
• Flash Point: 255.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1h-Pyrazol-5-YlAcetamide

Professional Introduction to Compound with CAS No. 882224-64-8 and Product Name: 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide

The compound with the CAS number 882224-64-8 and the product name 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, characterized by a pyrazole core appended with various functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

One of the most striking features of 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide is its intricate molecular architecture. The presence of a cyano group, a methyl substituent on the pyrazole ring, and an acetylamide moiety at the 5-position contributes to its unique chemical properties. These structural elements not only influence its reactivity but also play a crucial role in determining its biological efficacy. The cyano group, for instance, is known to enhance binding affinity to certain biological targets, while the methyl groups contribute to steric hindrance, which can modulate receptor interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazoles are versatile scaffolds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The compound 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide is no exception and has been studied for its potential applications in several disease models. Its ability to interact with biological targets at the molecular level makes it an attractive candidate for further investigation.

In particular, the acetylamide group in this molecule is noteworthy. Acetylamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in proteins. This interaction can lead to potent and selective binding to biological targets, which is essential for developing drugs with high efficacy and low toxicity. The presence of the acetylamide moiety in 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide suggests that it may exhibit similar properties, making it a valuable asset in drug discovery efforts.

Moreover, the 4-methylphenyl group attached to the pyrazole ring adds another layer of complexity to this compound's structure. Aromatic rings such as benzene derivatives are frequently incorporated into drug molecules due to their ability to stabilize electronic states and enhance binding affinity. The methyl substituent on the phenyl ring further influences the electronic properties of the aromatic system, potentially affecting how the molecule interacts with biological targets. These structural features make 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide a fascinating subject for detailed structural analysis and biological evaluation.

Recent studies have demonstrated that pyrazole derivatives can modulate various signaling pathways involved in human diseases. For example, some pyrazole-based compounds have been shown to inhibit kinases, which are enzymes that play critical roles in cell signaling and proliferation. Given that dysregulation of kinase activity is implicated in numerous diseases, including cancer and inflammatory disorders, compounds like 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide hold significant promise as potential therapeutic agents.

The synthesis of this compound involves multiple steps that showcase the ingenuity of organic chemists in designing complex molecular architectures. The introduction of the cyano group at one end of the molecule followed by functionalization at other positions requires careful planning and precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct such intricate molecules efficiently, which has accelerated the discovery of novel bioactive compounds.

In conclusion, 2-Cyano-N-3-Methyl-1-(4-Methylphenyl)-1H-Pyrazol-5-YlAcetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for various diseases.